3-Methyl-4-(propanoylamino)benzoic acid

• CAS RN: 167626-99-5
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-methyl-4-(propanoylamino)benzoic acid
• InChI: InChI=1S/C11H13NO3/c1-3-10(13)12-9-5-4-8(11(14)15)6-7(9)2/h4-6H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key: YDLCEWPUYZXKCG-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=C(C=C(C=C1)C(=O)O)C
• synonyms: Benzoic acid, 3-methyl-4-[(1-oxopropyl)amino]- (9CI)

Description

3-Methyl-4-(propanoylamino)benzoic acid, also known as MPPA, is a synthetic compound that is widely used in various scientific research applications. It is a derivative of 4-aminobenzoic acid and is commonly used as a building block for the synthesis of various other organic compounds.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(propanoylamino)benzoic acid is not well understood, but it is believed to act as a non-specific inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins and other inflammatory mediators. 3-Methyl-4-(propanoylamino)benzoic acid may also have other biological targets, including ion channels and receptors.
Biochemical and Physiological Effects:
3-Methyl-4-(propanoylamino)benzoic acid has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. 3-Methyl-4-(propanoylamino)benzoic acid may also have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-Methyl-4-(propanoylamino)benzoic acid is a relatively simple and inexpensive compound to synthesize, making it an attractive building block for the synthesis of other organic compounds. However, its non-specific inhibition of COX enzymes may limit its usefulness in certain experimental settings where more specific inhibitors are required.

Future Directions

There are many potential future directions for research involving 3-Methyl-4-(propanoylamino)benzoic acid. One area of interest is the development of more specific inhibitors of COX enzymes based on the structure of 3-Methyl-4-(propanoylamino)benzoic acid. Another area of interest is the investigation of the neuroprotective effects of 3-Methyl-4-(propanoylamino)benzoic acid and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the synthesis of novel organic compounds using 3-Methyl-4-(propanoylamino)benzoic acid as a building block may lead to the discovery of new drugs and materials with useful properties.

Synthesis Methods

3-Methyl-4-(propanoylamino)benzoic acid can be synthesized using various methods, including the acylation of 3-methyl-4-aminobenzoic acid with propanoyl chloride in the presence of a base such as pyridine. The reaction is carried out at room temperature and the product is obtained in high yield after purification. Another method involves the reaction of 3-methyl-4-aminobenzoic acid with propanoyl chloride and triethylamine in dichloromethane, followed by purification through recrystallization.

Scientific Research Applications

3-Methyl-4-(propanoylamino)benzoic acid is widely used in various scientific research applications, including the synthesis of novel organic compounds, drug discovery, and medicinal chemistry. It is commonly used as a building block for the synthesis of various other organic compounds, including pharmaceuticals, agrochemicals, and materials science. 3-Methyl-4-(propanoylamino)benzoic acid is also used as a starting material for the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen and naproxen.